Cas no 612487-31-7 (1-(6-chloro-3-pyridinyl)methyl-4-methylpiperazine)

• Product Name: 1-(6-chloro-3-pyridinyl)methyl-4-methylpiperazine
• CAS No: 612487-31-7
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• MDL: MFCD04124601
• CID: 1078276
• PubChem ID: 1473521
• Update Time: 2025-08-05

1-(6-chloro-3-pyridinyl)methyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((6-Chloropyridin-3-yl)methyl)-4-methylpiperazine
• 1-(6-chloropyridin-3-ylmethyl)-4-methylpiperazine
• 1-[(6-Chloropyridin-3-yl)methyl]-4-methylpiperazine
• BB_SC-9533
• AKOS000160024
• BBL030229
• AT16802
• 12W-0841
• CS-0301030
• ALBB-012305
• Piperazine, 1-[(6-chloro-3-pyridinyl)methyl]-4-methyl-
• EN300-116904
• 1-[(6-chloro-3-pyridinyl)methyl]-4-methylpiperazine
• STL377980
• GSWLWKFDOBMBAQ-UHFFFAOYSA-N
• SCHEMBL610954
• DTXSID30363034
• 612487-31-7
• (6-chloropyridin-3-ylmethyl)-4-methylpiperazine
• MFCD04124601
• 1-(6-Chloro-pyridin-3-ylmethyl)-4-methyl-piperazine
• 1-(6-chloro-3-pyridinyl)methyl-4-methylpiperazine

• MDL： MFCD04124601
• Inchi： 1S/C11H16ClN3/c1-14-4-6-15(7-5-14)9-10-2-3-11(12)13-8-10/h2-3,8H,4-7,9H2,1H3
• InChI Key： GSWLWKFDOBMBAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 225.10300
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• PSA: 19.37000
• LogP: 1.35820

1-(6-chloro-3-pyridinyl)methyl-4-methylpiperazine Security Information

• HazardClass：IRRITANT